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Compound Focus: Bromobutylmagnesium

CAS No.: 693-03-8

Cat. No.: S663315

Bromobutylmagnesium Fundamental Information

The table below summarizes the key chemical and physical properties of Bromobutylmagnesium based on
the available information. Handling this compound requires strict inert conditions as it is highly reactive to

air and moisture [1].

Property Details

CAS No. 693-03-8 [1] [2]

Molecular CaH9BrMg [1] [2]

Formula

Molecular 161.32 g/mol [1]

Weight

Chemical The Grignard reagent with a butyl group attached to magnesium, which is also
Structure bonded to a bromine atom. In solution, the magnesium is coordinated with solvent

molecules [1].

Common Typically supplied as a solution (e.g., 1.0 M in Tetrahydrofuran) [2].
Form

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s663315?utm_src=pdf-body
https://www.smolecule.com/products/s663315?utm_src=pdf-interest
https://www.smolecule.com/products/s663315?utm_src=pdf-body
https://www.smolecule.com/products/s663315?utm_src=pdf-body
https://www.vulcanchem.com/product/vc1961729
https://www.vulcanchem.com/product/vc1961729
https://www.lookchem.com/ProductWholeProperty_LCPL168452.htm
https://www.vulcanchem.com/product/vc1961729
https://www.lookchem.com/ProductWholeProperty_LCPL168452.htm
https://www.vulcanchem.com/product/vc1961729
https://www.vulcanchem.com/product/vc1961729
https://www.lookchem.com/ProductWholeProperty_LCPL168452.htm
https://www.smolecule.com/products/s663315?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Property Details

Reactivity Highly reactive due to the polarized carbon-magnesium bond. The carbon bears a
partial negative charge, making it a strong nucleophile. Reacts vigorously with water,
oxygen, and other electrophiles [1].

Key Hazard & Requires strictly anhydrous conditions and an inert atmosphere (e.g., nitrogen or
Handling argon) during synthesis and handling [1].

Suggested Strategies for Developing Your SEC-MS
Method

Since standard published protocols for SEC-MS of Grignard reagents are not readily available, you will
likely need to adapt general principles for handling air-sensitive organometallics. Here are some key

considerations and steps for developing your own methodology:

¢ Maintaining Inert Conditions: The core challenge is protecting the sample from decomposition

throughout the process.

o Sample Preparation & Injection: All sample handling, including dilution or preparation, must
be performed in a controlled atmosphere, such as inside a glovebox filled with inert gas (argon
or nitrogen).

o Chromatographic System: The SEC-MS system itself needs to be made inert. This involves
thoroughly purging the mobile phase and the entire fluidic path of the SEC system with inert
gas. Using an air-tight syringe for injection is also critical [1].

e Method Development and Optimization:

o SEC Conditions: Choose a size exclusion column with a pore size suitable for separating the
molecular weight range of your organometallic compounds of interest. The mobile phase must
be an anhydrous, aprotic solvent that is compatible with both the SEC column and the Grignard
reagent, such as THF (which is commonly used for SEC and is also a standard solvent for
Grignard reagents). Ensure the mobile phase is rigorously dried and sparged with inert gas.

o MS Detection: For mass spectrometry, Electrospray lonization (ESI) is a common technique.
You may need to optimize source parameters (like cone voltage) to control the ionization
process and observe the intact Grignard reagent complex, which can exist in a Schlenk
equilibrium between different species (e.g., RMgBr, R2Mg, and MgBr-2).
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The diagram below outlines a potential workflow for this analysis.
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Data Analysis

Click to download full resolution via product page

Where to Find More Specialized Information

To proceed with your method development, I suggest consulting these more specialized resources:

¢ Scientific Journals: Search for papers on platforms like PubMed or Google Scholar using specific
terms like "organometallic SEC-MS," "analysis of Grignard reagents by mass spectrometry," or
"handling air-sensitive compounds in chromatography."

¢ Technical Notes from Manufacturers: Check the websites of major chromatography and chemical
suppliers (e.g., Sigma-Aldrich, TCI, Agilent, Waters). They often publish application notes and
technical guides for analyzing challenging compounds.
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e Practical Literature: Look for organic synthesis handbooks that include analytical methods for
organometallics. "Advanced Practical Inorganic and Metalorganic Chemistry" or similar texts might
contain relevant guidance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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